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Compound of Interest

Compound Name: 2-Ethyl-6-methylaniline-d13

Cat. No.: B567785

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-6-methylaniline-d13 is the deuterated form of 2-ethyl-6-methylaniline, a significant
compound in various industrial and research applications. This isotopically labeled molecule
serves as a crucial tool in analytical chemistry, particularly as an internal standard for
guantitative analysis using techniques such as Nuclear Magnetic Resonance (NMR), Gas
Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass
Spectrometry (LC-MS).[1] The substitution of hydrogen atoms with deuterium provides a
distinct mass difference, allowing for precise differentiation from the non-labeled analyte while
maintaining nearly identical chemical and physical properties. This guide provides a
comprehensive overview of the chemical structure, properties, synthesis, and applications of 2-
Ethyl-6-methylaniline-d13, with a focus on its role in analytical methodologies and its
biological interactions.

Chemical Structure and Properties

2-Ethyl-6-methylaniline-d13 is an aniline derivative with ethyl and methyl substituents at
positions 2 and 6, respectively. In the d13 isotopologue, all thirteen hydrogen atoms have been
replaced by deuterium.

Chemical Structure:
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Caption: Proposed microbial degradation pathway of 2-Ethyl-6-methylaniline.

Conclusion

2-Ethyl-6-methylaniline-d13 is an indispensable tool for researchers and scientists in the field
of analytical chemistry. Its properties as a stable isotope-labeled internal standard enable highly
accurate and precise quantification of its non-deuterated counterpart in complex matrices.
Understanding its synthesis, proper application in analytical methods, and its role in biological
systems, such as microbial metabolism, is crucial for its effective use in drug development,
environmental monitoring, and other scientific disciplines. The methodologies and data
presented in this guide offer a foundational resource for professionals working with this
important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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